Cas no 848308-45-2 (2-Thiazolamine,N-3-buten-1-yl-)

• Product Name: 2-Thiazolamine,N-3-buten-1-yl-
• CAS No: 848308-45-2
• MF: C₇H₁₀N₂S
• MW: 154.232699871063
• CID: 716527
• Update Time: 2024-01-31

2-Thiazolamine,N-3-buten-1-yl- Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolamine,N-3-buten-1-yl-
• 2-Thiazolamine, N-3-butenyl- (9CI)
• 2-Thiazolamine, N-3-butenyl- (9CI)
• 2-Thiazolamine, N-3-buten-1-yl-

• Inchi： 1S/C7H10N2S/c1-2-3-4-8-7-9-5-6-10-7/h2,5-6H,1,3-4H2,(H,8,9)
• InChI Key： VFFCNJAPLVYTAB-UHFFFAOYSA-N
• SMILES： S1C=CN=C1NCCC=C

Computed Properties

• Exact Mass: 154.056
• Monoisotopic Mass: 154.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.2A^2